BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Safe
Handling of 2-Hydroxymethylene ethisterone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hydroxymethylene ethisterone

Cat. No.: B15548108

Introduction

These application notes provide detailed safety precautions and handling protocols for 2-
Hydroxymethylene ethisterone (CAS No. 2787-02-2).[1] This compound is a synthetic steroid
and, while specific toxicological data is limited, it should be handled as a potent, biologically
active substance. The safety guidelines outlined below are based on the known hazards of the
parent compound, ethisterone, and related synthetic progestins, which are classified as
suspected carcinogens and potent reproductive toxicants.[2][3] These protocols are intended
for researchers, scientists, and drug development professionals working with this compound in
a laboratory setting.

Hazard Identification and Classification

2-Hydroxymethylene ethisterone should be treated as a hazardous substance with the
potential for significant health effects. The parent compound, ethisterone, is classified with the
following hazards:

Carcinogenicity: Category 2, Suspected of causing cancer.[2][3]

Reproductive Toxicity: Category 1A, May damage fertility or the unborn child.[2][3]

Lactational Effects: May cause harm to breast-fed children.[2][3]

Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[2][3]
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Occupational exposure to synthetic progestogens has been linked to hormonal disturbances in
both men and women, including gynecomastia in men and intermenstrual bleeding in women.
[4][5] Therefore, minimizing exposure is critical.

Quantitative Data Summary

While specific occupational exposure limits (OELS) for 2-Hydroxymethylene ethisterone have
not been established, data for the parent compound and general principles for potent
compounds should be applied.

Parameter Value Compound Reference

2-Hydroxymethylene
CAS Number 2787-02-2 ] [1]
ethisterone

2-Hydroxymethylene
Molecular Formula C22H2803 ] [1]
ethisterone

) 2-Hydroxymethylene
Molecular Weight 340.46 g/mol ] [1]
ethisterone

Suspected
o Carcinogen (Cat. 2), )
Hazard Classification ) ) Ethisterone [2][3]
Reproductive Toxin
(Cat. 1A)
Acute Oral Toxicity ]
>2000 mg/kg (Rat) Ethisterone [6]

(LD50)

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to containment and protection is mandatory when handling this
compound.

4.1 Engineering Controls:

e Primary Containment: All procedures involving the handling of powdered (solid) 2-
Hydroxymethylene ethisterone, such as weighing and stock solution preparation, must be
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performed within a certified chemical fume hood, ventilated balance enclosure, or glove box
to prevent inhalation of dust.[6][7][8]

o Ventilation: Ensure the laboratory has adequate general ventilation. The fume hood should
have a continuous airflow and be inspected regularly.[9]

4.2 Personal Protective Equipment (PPE):

Hand Protection: Wear two pairs of nitrile gloves ("double-gloving™).[9] Gloves must be
changed immediately if contaminated, and always before leaving the work area.

Eye Protection: Chemical safety goggles or a full-face shield must be worn to protect against
splashes or airborne particles.[2][6]

Body Protection: A dedicated, disposable or professionally laundered lab coat must be worn.
A disposable gown is recommended for handling larger quantities.[6][7]

Respiratory Protection: For procedures outside of a fume hood where dust may be
generated, a NIOSH-approved respirator with a particle filter is required.[2][6]

Experimental Protocols

Protocol: Preparation of a 10 mM Stock Solution in
DMSO

This protocol details the steps for safely preparing a stock solution from the powdered form of
2-Hydroxymethylene ethisterone.

5.1 Materials:

2-Hydroxymethylene ethisterone powder

Anhydrous DMSO

Calibrated analytical balance inside a ventilated enclosure

Spatula
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» Weighing paper or boat

o Appropriate class A volumetric flask with stopper
» Pipettors and sterile tips

e \ortex mixer

» Waste container for potent compounds

5.2 Procedure:

o Preparation: Before starting, ensure the fume hood sash is at the appropriate height. Don a
full set of PPE as described in Section 4.2 (double nitrile gloves, safety goggles, lab coat).

o Weighing: Tare the analytical balance with the weighing boat inside the ventilated enclosure.
Carefully weigh the target amount of 2-Hydroxymethylene ethisterone powder. Example:
For 10 mL of a 10 mM solution, weigh 34.05 mg.

o Transfer: Carefully transfer the weighed powder into the volumetric flask using the weighing
boat and a spatula. Ensure no powder is spilled.

» Dissolution: Inside the fume hood, add approximately half the final volume of DMSO to the
volumetric flask. Stopper the flask and vortex gently until the solid is completely dissolved.

e Final Volume: Add DMSO to the calibration mark of the volumetric flask. Stopper and invert
the flask several times to ensure a homogenous solution.

o Storage: Transfer the solution to a properly labeled storage vial (Compound Name, CAS,
Concentration, Solvent, Date, and Hazard Symbols). Store at 2°C - 8°C as recommended.[1]

e Decontamination & Waste Disposal:

o Wipe down the spatula, balance, and all surfaces inside the fume hood with a suitable
decontamination solution (e.g., 10% bleach followed by 70% ethanol).[10]

o Dispose of all contaminated disposables (gloves, weighing boat, pipette tips) in a
designated, sealed waste container for potent compounds.[2]
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Caption: Workflow for handling potent compounds like 2-Hydroxymethylene ethisterone.
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Caption: Decision tree for emergency response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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